4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-(2-oxo-1H-pyridin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C13H14N2O4S/c1-2-19-10-5-7-11(8-6-10)20(17,18)15-12-4-3-9-14-13(12)16/h3-9,15H,2H2,1H3,(H,14,16)
• InChI Key: KBHBASPNWASJNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CNC2=O
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol

Description

4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide, also known as EDP-420, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various diseases.

Mechanism of Action

4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide works by inhibiting the activity of an enzyme called inosine monophosphate dehydrogenase (IMPDH), which is involved in the synthesis of guanine nucleotides. By inhibiting IMPDH, 4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide reduces the production of guanine nucleotides, which are essential for DNA synthesis and cell proliferation.
Biochemical and Physiological Effects
4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, 4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide is its specificity for IMPDH, which reduces the likelihood of off-target effects. However, one limitation is that 4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide has poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

For 4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide include further preclinical studies to determine its efficacy in treating various diseases, as well as the development of more soluble analogs. Additionally, 4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide could be studied in combination with other therapeutics to determine its potential synergistic effects.

Synthesis Methods

The synthesis of 4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide involves the reaction of 2-oxo-1,2-dihydropyridine-3-carboxylic acid with 4-ethoxybenzenesulfonyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain 4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide.

Scientific Research Applications

4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide has been studied for its potential therapeutic effects in various diseases such as cancer, inflammation, and autoimmune disorders. In preclinical studies, 4-ethoxy-N-(2-oxo-1,2-dihydropyridin-3-yl)benzenesulfonamide has shown to inhibit the growth of cancer cells and reduce inflammation in animal models.